Cas no 2171516-13-3 (tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate)

• Product Name: tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• CAS No: 2171516-13-3
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• CID: 6110669
• PubChem ID: 165825488
• Update Time: 2025-10-23

tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate
• tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro[4.5]decane-2-carboxylate
• EN300-1640664
• 2171516-13-3

• Inchi： 1S/C17H28N4O3/c1-12-19-13(10-20(12)5)14-17(23-9-7-18-14)6-8-21(11-17)15(22)24-16(2,3)4/h10,14,18H,6-9,11H2,1-5H3
• InChI Key： LDZDMAJHCIZSNP-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN(C)C(C)=N2)C21CN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Additional information on tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate

Introduction to Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate (CAS No. 2171516-13-3)

Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate, identified by its CAS number 2171516-13-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a tert-butyl ester group and an imidazole moiety, presents a unique framework that has been explored for its potential biological activities and mechanistic insights.

The compound belongs to a class of spirocyclic oxadiazaspiro compounds, which are known for their structural rigidity and ability to interact with biological targets in a highly specific manner. The presence of the 1,2-dimethyl-1H-imidazol-4-yl substituent introduces a hydrogen bond donor capability, which is crucial for modulating interactions with proteins and nucleic acids. This feature makes the molecule a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, the interest in spirocyclic compounds has surged due to their ability to exhibit dual functionality, often acting as scaffolds that can simultaneously engage multiple binding sites on biological targets. The 6-oxa-2,9-diazaspiro4.5decane core of this compound provides a stable backbone that can be further modified to enhance binding affinity and selectivity. Such structural motifs are particularly valuable in the design of small-molecule inhibitors and activators for therapeutic applications.

One of the most compelling aspects of Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate is its potential as a tool compound for biochemical studies. The imidazole ring can serve as a ligand for metal ions or as a hydrogen bond acceptor, enabling the compound to modulate enzyme activity or receptor binding. This versatility has been exploited in several research settings where the compound has been used to probe protein-ligand interactions and to develop mechanistic models of biological processes.

The tert-butyl ester group at the 2-position of the spirocycle not only provides stability but also serves as a handle for further chemical modifications. This allows researchers to derivatize the molecule into more complex structures by introducing different functional groups or by employing strategies such as click chemistry or transition-metal-catalyzed reactions. Such modifications can enhance pharmacokinetic properties or introduce new biological activities, making the compound an invaluable intermediate in synthetic chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological behavior of complex molecules like Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate. Molecular docking studies have suggested that this compound may interact with targets such as kinases and G-protein coupled receptors (GPCRs), which are key players in many disease pathways. These predictions are supported by experimental data from high-throughput screening campaigns where analogs of this scaffold have shown promising activity profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group interconversions to introduce the imidazole moiety and the tert-butyl ester group. The use of protecting group strategies ensures that each step proceeds with high selectivity and yield, making it possible to obtain pure samples suitable for biological testing.

In terms of applications, Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane-2-carboxylate has been explored in several preclinical studies aimed at understanding its pharmacological effects. Initial findings suggest that it may possess anti-inflammatory properties by modulating signaling pathways associated with immune responses. Additionally, its ability to interact with metal ions has led to investigations into its potential use as an antimicrobial agent.

The future direction of research on this compound will likely focus on optimizing its chemical structure for improved bioavailability and target specificity. Advances in medicinal chemistry will enable researchers to fine-tune key pharmacophoric elements while maintaining the overall spirocyclic framework. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

As our understanding of complex molecular interactions continues to evolve, compounds like Tert-butyl 10-(1,2-dimethyl-1H-imidazol-4-yll)-6-oxa--diazaspiro4-decane--carboxylate (CAS No. 2171516--13--3) will play an increasingly important role in drug discovery and development. Their unique structural features offer unparalleled opportunities for designing molecules that can interact with biological systems in novel ways, ultimately leading to more effective treatments for human diseases.